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This document provides a comprehensive guide to the solid-phase extraction (SPE) of oxylipins

from plasma samples. Oxylipins are a diverse class of bioactive lipid mediators derived from

the oxygenation of polyunsaturated fatty acids (PUFAs). They play crucial roles in a multitude

of physiological and pathological processes, including inflammation, cardiovascular function,

and immunity.[1][2] Accurate and reliable quantification of these low-abundance signaling

molecules is critical for understanding their biological functions and for the development of

novel therapeutics.

Solid-phase extraction is a widely adopted technique for the selective isolation and

concentration of oxylipins from complex biological matrices like plasma, enabling sensitive

downstream analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4]

This application note details a robust SPE protocol, discusses critical parameters, and provides

quantitative data to aid in method selection and optimization.
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Oxylipins are generated from PUFAs, primarily arachidonic acid (ARA), eicosapentaenoic acid

(EPA), and docosahexaenoic acid (DHA), through three major enzymatic pathways:

cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP).[5] These pathways

produce a wide array of signaling molecules, including prostaglandins, leukotrienes,

thromboxanes, and hydroxyeicosatetraenoic acids (HETEs), each with distinct biological

activities.
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Caption: Major enzymatic pathways for oxylipin biosynthesis from polyunsaturated fatty acids.

Experimental Workflow for Solid-Phase Extraction
The successful extraction of oxylipins from plasma requires careful sample handling and a

systematic multi-step procedure to remove interfering substances and concentrate the analytes

of interest. The general workflow involves sample pretreatment, SPE, and subsequent analysis.
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Caption: General experimental workflow for the solid-phase extraction of oxylipins from plasma.
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Detailed Protocol for Solid-Phase Extraction of
Oxylipins
This protocol is a general guideline and may require optimization depending on the specific

oxylipins of interest and the LC-MS/MS system used. A mixed-mode SPE sorbent, such as

Oasis MAX, is often recommended for broad-spectrum oxylipin analysis.

Materials and Reagents:

Plasma samples (collected with EDTA as an anticoagulant and stored at -80°C)

Internal Standard (IS) solution (a mixture of deuterated oxylipin standards)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid or Acetic acid

Butylated hydroxytoluene (BHT) or other antioxidant

SPE cartridges (e.g., Waters Oasis MAX, Agilent Strata-X)

SPE manifold

Nitrogen evaporator

Vortex mixer

Centrifuge

Procedure:

Sample Thawing and Pretreatment:

Thaw plasma samples on ice to prevent degradation of analytes.
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To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the internal standard solution.

Add 400 µL of ice-cold methanol containing an antioxidant (e.g., 0.1% BHT) to precipitate

proteins.

Vortex the mixture for 30 seconds and incubate at -20°C for 20 minutes to enhance protein

precipitation.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a new tube.

Solid-Phase Extraction:

Conditioning: Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL

of water. Do not allow the sorbent bed to dry.

Loading: Load the supernatant from the pretreatment step onto the conditioned SPE

cartridge. A slow and steady flow rate is recommended for optimal binding.

Washing: Wash the cartridge with 1 mL of water to remove polar interferences. Follow with

a wash of 1 mL of 5-10% methanol in water to remove less polar interferences.

Elution: Elute the oxylipins with 1 mL of an appropriate solvent. For mixed-mode anion

exchange cartridges like Oasis MAX, an acidic elution solvent is required. A common

choice is methanol containing 1-2% formic acid.

Solvent Evaporation and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the dried extract in 50-100 µL of the initial mobile phase of the LC-MS/MS

analysis (e.g., 50:50 methanol:water).

Vortex briefly and transfer to an autosampler vial for analysis.

Quantitative Data and Performance
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The choice of SPE sorbent significantly impacts the recovery of different oxylipin classes. The

following table summarizes typical recovery data for various oxylipins using different SPE

phases. It is important to note that these values can vary based on the specific protocol and

laboratory conditions.

Oxylipin Class
Analyte
Example

SPE Sorbent
Average
Recovery (%)

Reference

Prostaglandins
Prostaglandin E2

(PGE2)
C18 92.5

Thromboxanes
Thromboxane B2

(TXB2)
C18 90.6

Leukotrienes
Leukotriene B4

(LTB4)
C18 86.1

HETEs 5-HETE C18 95.3

HETEs 12-HETE C18 99.8

HETEs 15-HETE C18 92.8

Various 57 Oxylipins
Reversed-phase

C18
66.8 - 121.2

Downstream Analysis by LC-MS/MS
Following SPE, the concentrated and purified oxylipin extracts are analyzed by reverse-phase

liquid chromatography coupled to a tandem mass spectrometer (LC-MS/MS). The separation is

typically achieved using a C18 column with a gradient elution of water and an organic solvent

(e.g., acetonitrile or methanol), both often containing a small amount of acid (e.g., 0.1% formic

acid or acetic acid) to improve chromatographic peak shape and ionization efficiency.

Detection is performed using a triple quadrupole mass spectrometer operating in negative

electrospray ionization (ESI) mode and multiple reaction monitoring (MRM) for high selectivity

and sensitivity. The use of stable isotope-labeled internal standards for each class of oxylipins

is crucial for accurate quantification, as it corrects for analyte losses during sample preparation

and potential matrix effects during ionization.
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Conclusion
Solid-phase extraction is an indispensable tool for the reliable analysis of oxylipins in plasma.

The protocol outlined in this application note, in conjunction with the provided quantitative data

and workflow diagrams, offers a solid foundation for researchers to develop and implement

robust methods for oxylipin quantification. Careful optimization of each step, from sample

handling to LC-MS/MS analysis, is paramount to achieving accurate and reproducible results,

which are essential for advancing our understanding of the role of these potent lipid mediators

in health and disease.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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